Cas no 1013243-43-0 (2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid)

• Product Name: 2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid
• CAS No: 1013243-43-0
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 6338935
• PubChem ID: 97641116
• Update Time: 2025-11-06

2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS034347118
• 2-{2-cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid
• 2-[[2-cyano-3-(4-prop-2-enoxyphenyl)prop-2-enoyl]amino]benzoic acid
• 1013243-43-0
• 2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid

• Inchi： 1S/C20H16N2O4/c1-2-11-26-16-9-7-14(8-10-16)12-15(13-21)19(23)22-18-6-4-3-5-17(18)20(24)25/h2-10,12H,1,11H2,(H,22,23)(H,24,25)
• InChI Key： ZZDLLJAWHJVIFY-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(C=C(C#N)C(NC2C=CC=CC=2C(=O)O)=O)=CC=1

Computed Properties

• Exact Mass: 348.11100700g/mol
• Monoisotopic Mass: 348.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid

Recent Advances in the Study of 2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid (CAS: 1013243-43-0)

The compound 2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid (CAS: 1013243-43-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the cyano and prop-2-en-1-yloxy groups in its structure contributes to its ability to interact with key biological targets, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated that 2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid exhibits notable anti-inflammatory and anti-proliferative effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the NF-κB signaling pathway, which is crucial in the regulation of immune responses and inflammation. These findings suggest its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed its ability to modulate the activity of specific kinases involved in cell proliferation and survival. This has sparked interest in its application as an anti-cancer agent, particularly in cancers characterized by dysregulated kinase activity. Preliminary data from cell line studies indicate that the compound induces apoptosis in certain cancer cell types while exhibiting minimal cytotoxicity toward normal cells, highlighting its selectivity and therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its solubility and bioavailability. Current research efforts are focused on structural modifications and formulation strategies to enhance its drug-like characteristics. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, 2-{2-Cyano-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enamido}benzoic acid (CAS: 1013243-43-0) represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and anti-proliferative properties, combined with its unique structural attributes, position it as a valuable candidate for further investigation. Future studies will likely focus on elucidating its full therapeutic potential and addressing the challenges associated with its development into a clinically viable drug.